Methyl 3-fluorosulfonyloxynaphthalene-2-carboxylate

• IUPAC Name: methyl 3-fluorosulfonyloxynaphthalene-2-carboxylate
• InChI: InChI=1S/C12H9FO5S/c1-17-12(14)10-6-8-4-2-3-5-9(8)7-11(10)18-19(13,15)16/h2-7H,1H3
• InChI Key: QHYSCUAMEALQCV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=CC=CC=C2C=C1OS(=O)(=O)F
• Molecular Formula: C12H9FO5S
• Molecular Weight: 284.26 g/mol

Description

Typically, compounds like “Methyl 3-fluorosulfonyloxynaphthalene-2-carboxylate” would be expected to be organic molecules containing a naphthalene ring (a type of polycyclic aromatic hydrocarbon), a sulfonyl group (a functional group consisting of a sulfur atom bonded to two oxygen atoms and a carbon atom), and a carboxylate ester group (derived from carboxylic acids and alcohols).

Synthesis Analysis

The synthesis of such compounds often involves multiple steps, each requiring specific reagents and conditions. For example, a common method for introducing a sulfonyl group into an organic molecule is through a process called sulfonation, which typically involves the use of sulfuric acid or other sulfonating agents.

Molecular Structure Analysis

The molecular structure of such compounds can be analyzed using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry. These techniques can provide information about the types of atoms in the molecule, their connectivity, and their three-dimensional arrangement.

Chemical Reactions Analysis

The chemical reactivity of such compounds would depend on the specific functional groups present in the molecule. For example, the sulfonyl group is typically quite stable but can participate in certain types of reactions under specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, solubility in various solvents, and stability under different conditions. These properties can often be predicted based on the structure of the compound and can be measured experimentally.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. For example, many organic compounds are flammable, and certain functional groups can make a compound toxic or corrosive. Material safety data sheets (MSDS) are typically available for well-known compounds and provide information on their hazards, safe handling procedures, and emergency response guidelines.

Future Directions

The future directions for research on a specific compound would depend on its known properties and potential applications. This could include further studies to better understand its reactivity, efforts to improve its synthesis, or investigations into new uses for the compound.